Cas no 1179904-56-3 (2-Amino-N-(2,3-dichloro-benzyl)-N-methyl-acetamide)

• Product Name: 2-Amino-N-(2,3-dichloro-benzyl)-N-methyl-acetamide
• CAS No: 1179904-56-3
• MF: C₁₀H₁₂Cl₂N₂O
• MW: 247.12108039856
• CID: 2161751
• Update Time: 2025-09-27

2-Amino-N-(2,3-dichloro-benzyl)-N-methyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-(2,3-dichloro-benzyl)-n-methyl-acetamide
• 2-Amino-N-(2,3-dichlorobenzyl)-N-methylacetamide
• AM90895
• 2-Amino-N-(2,3-dichloro-benzyl)-N-methyl-acetamide

• Inchi： 1S/C10H12Cl2N2O/c1-14(9(15)5-13)6-7-3-2-4-8(11)10(7)12/h2-4H,5-6,13H2,1H3
• InChI Key： YRJHEYMJIIXGFH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CN(C)C(CN)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Topological Polar Surface Area: 46.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-(2,3-dichloro-benzyl)-N-methyl-acetamide

2-Amino-N-(2,3-Dichloro-Benzyl)-N-Methyl-Acetamide (CAS No. 1179904-56-3)

2-Amino-N-(2,3-Dichloro-Benzyl)-N-Methyl-Acetamide is a versatile organic compound with the CAS registry number 1179904-56-3. This compound belongs to the class of acetamides and is characterized by its unique chemical structure, which includes an amino group, a dichlorobenzyl moiety, and a methyl group attached to the nitrogen atom. The compound's structure makes it highly functional and suitable for various applications in the fields of pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-Amino-N-(2,3-Dichloro-Benzyl)-N-Methyl-Acetamide involves a series of well-established organic reactions. The starting material is typically an amino acid derivative, which undergoes acetylation to introduce the acetamide group. Subsequent chlorination reactions are carried out to introduce the dichlorobenzyl substituent. The methyl group is introduced via alkylation or acylation reactions, ensuring the stability and functionality of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

One of the most significant applications of 2-Amino-N-(2,3-Dichloro-Benzyl)-N-Methyl-Acetamide is in the pharmaceutical industry. The compound has been studied extensively as a potential drug candidate due to its ability to modulate key biological pathways. For instance, recent research has highlighted its role as an inhibitor of certain enzymes involved in metabolic disorders. The dichlorobenzyl group contributes to the compound's lipophilicity, enhancing its bioavailability and target specificity.

In addition to its pharmaceutical applications, 2-Amino-N-(2,3-Dichloro-Benzyl)-N-Methyl-Acetamide has shown promise in agrochemicals as a plant growth regulator. Studies have demonstrated that this compound can enhance crop yield by promoting root development and improving stress tolerance in plants. The methyl group plays a crucial role in stabilizing the molecule's structure under varying environmental conditions.

The physical and chemical properties of 2-Amino-N-(2,3-Dichloro-Benzyl)-N-Methyl-Acetamide are well-documented. It has a molecular weight of approximately 305 g/mol and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. Its melting point is around 150°C, making it stable under moderate thermal conditions.

Recent research has focused on optimizing the stereochemistry of 2-Amino-N-(2,3-Dichloro-Benzyl)-N-Methyl-Acetamide to enhance its pharmacokinetic properties. Enantioselective synthesis methods have been developed to produce enantiomerically pure compounds, which are essential for drug development studies. Furthermore, computational modeling techniques have been employed to predict the compound's interactions with biological targets at the molecular level.

The environmental impact of 2-Amino-N-(2,3-Dichloro-Benzyl)-N-Methyl-Acetamide has also been a topic of interest. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in the environment. This makes it a more sustainable option compared to other similar compounds.

In conclusion, 2-Amino-N-(2,3-Dichloro-Benzyl)-N-Methyl-Acetamide (CAS No. 1179904-56-3) is a multifaceted compound with significant potential in various industries. Its unique chemical structure and functional groups make it an ideal candidate for advanced research and development activities. As scientific understanding continues to grow, this compound is expected to play an even more prominent role in addressing global challenges in health and agriculture.